BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Promethium-147 and
Other Lanthanide Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the radioactive lanthanide, Promethium-
147, with other key lanthanide elements: Lanthanum, Europium, and Lutetium. This analysis is

supported by a review of their fundamental properties, experimental separation methodologies,
and key applications.

Comparative Data of Selected Lanthanides

The following table summarizes the key physical and chemical properties of Promethium-147
alongside Lanthanum, Europium, and Lutetium, offering a clear comparison of their
characteristics.
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Promethium- Lanthanum . .
Property Europium (Eu) Lutetium (Lu)
147 (Pm) (La)
Atomic Number 61 57 63 71
Atomic Mass ~147 (for this
_ 138.91 151.96 174.97
(amu) isotope)
Melting Point
. 1042 920 822 1663
4
Boiling Point (°C) 3000 3464 1527 3402
Density (g/cm3) 7.26 6.15 5.24 9.84
lonic Radius
97 103 94.7 86.1
(pm, +3 charge)
Common
+3 +3 +3, +2 +3
Oxidation States
) o Radioactive
Radioactivity Stable Stable Stable

(Beta emitter)

Half-life (14”Pm) 2.62 years Not applicable Not applicable Not applicable
Silvery-white, Silvery-white, Silvery-white, Silvery-white,

Appearance i _ i i
metallic metallic metallic metallic

The Lanthanide Contraction

A fundamental trend observed across the lanthanide series is the "lanthanide contraction," the

steady decrease in atomic and ionic radii with increasing atomic number.[1][2][3][4] This

phenomenon is a consequence of the poor shielding of the nuclear charge by the 4f electrons.

As the nuclear charge increases across the series, the electrons are pulled closer to the

nucleus, resulting in a smaller atomic and ionic size. This effect is crucial in understanding the

similarities in the chemical properties of the later lanthanides and the elements that follow them
in the periodic table.
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Caption: Trend of ionic radii across selected lanthanides.

Experimental Protocols: Lanthanide Separation

The separation of individual lanthanides from a mixture is a challenging task due to their similar
chemical properties. lon-exchange chromatography is a widely used and effective technique for
this purpose.[5][6][7][8][°]

Detailed Methodology for lon-Exchange
Chromatography

This protocol outlines the general steps for separating a mixture of lanthanide ions.
Objective: To separate individual lanthanide ions from an aqueous mixture.
Materials:

¢ Aglass column.
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Cation-exchange resin (e.g., Dowex-50).

A solution containing a mixture of lanthanide ions (Ln3*).

Eluent: A buffered solution of a complexing agent, such as citric acid or ammonium citrate.

Ammonium oxalate solution.

Hydrochloric acid.
Procedure:
o Column Preparation: The glass column is packed with a suitable cation-exchange resin.

o Loading: The aqueous solution containing the mixture of lanthanide ions is passed through
the column. The Ln3* ions displace the H* ions on the resin and bind to it.[5][7]

o Elution: A buffered solution of a complexing agent (eluent) is passed through the column.
The complexing agent forms complexes with the lanthanide ions, which then detach from the
resin and move down the column.

o Fraction Collection: The rate at which the lanthanide complexes move down the column is
dependent on the size of the hydrated lanthanide ion. Smaller, more heavily hydrated ions
(like Lutetium) form stronger complexes with the eluting agent and are washed out of the
column first.[5][9] The solution exiting the column is collected in separate fractions.

» Precipitation and Isolation: Ammonium oxalate is added to each fraction to precipitate the
lanthanide oxalate.

e Oxide Formation: The precipitated oxalate is then heated to form the corresponding
lanthanide oxide, which is the final isolated product.
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Caption: Generalized workflow for lanthanide separation.

Promethium-147: Radioactive Decay

Promethium-147 is a beta emitter, meaning it decays by emitting a beta particle (an electron).
[10][11][12] This process transforms a neutron in the nucleus into a proton, thereby increasing
the atomic number by one and resulting in the formation of a stable isotope of Samarium (Sm-
147).[10][13]
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Caption: Beta decay pathway of Promethium-147.

Applications of Promethium-147 and Other
Lanthanides

The unique properties of lanthanides, including their electronic configurations and, in the case
of Promethium, radioactivity, lead to a variety of specialized applications.

* Promethium-147: Its beta emission is utilized in atomic batteries for pacemakers and guided
missiles, as well as in luminous paints and thickness gauges.[11][12]

e Lanthanum: Itis a key component in high-refractive-index glass for camera lenses and is
also used in alloys and as a catalyst.

e Europium: Its compounds are widely used as red phosphors in television screens and
fluorescent lamps. It also has applications in control rods for nuclear reactors.

o Lutetium: Due to its stability and high melting point, it is used in catalysts for petroleum
refining and in specialized alloys.
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Caption: Applications based on lanthanide properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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